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Compound of Interest

Compound Name:
5-Hydrazinoisophthalic acid

hydrochloride

Cat. No.: B1284368 Get Quote

For Immediate Reference: Treat 5-Hydrazinoisophthalic acid hydrochloride as a hazardous

waste. Do not dispose of it down the drain or in regular trash. All disposal procedures must be

conducted in strict accordance with institutional and local regulations.

Researchers, scientists, and drug development professionals handling 5-
Hydrazinoisophthalic acid hydrochloride must prioritize safety and regulatory compliance in

its disposal. Due to the absence of a specific Safety Data Sheet (SDS) in publicly available

databases, a cautious approach based on the compound's chemical properties is mandatory.

This substance is a hydrazine derivative and a hydrochloride salt, indicating significant

potential hazards.

Understanding the Risks: Hazard Profile
The chemical structure of 5-Hydrazinoisophthalic acid hydrochloride suggests a dual

hazard profile involving toxicity and corrosivity. Hydrazine and its derivatives are known for their

potential toxicity, including carcinogenicity, while the hydrochloride component indicates acidic

and corrosive properties.[1][2] Therefore, this compound must be handled with the same

precautions as other hazardous chemicals.
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Potential Hazard Basis of Concern Primary Safety Precaution

Toxicity

The presence of the hydrazine

functional group. Hydrazine

derivatives are often toxic and

may be carcinogenic.[1]

Avoid inhalation, ingestion, and

skin contact. Handle only in a

well-ventilated fume hood with

appropriate personal protective

equipment (PPE).

Corrosivity

As a hydrochloride salt, it can

release hydrochloric acid,

which is corrosive to skin,

eyes, and metals.

Wear chemical-resistant

gloves, safety goggles, and a

lab coat. Store away from

incompatible materials such as

bases and metals.[3]

Reactivity

Hydrazines can be reactive,

especially with oxidizing

agents.[4]

Store separately from oxidizing

agents and other incompatible

chemicals.[3]

Step-by-Step Disposal Protocol
The following procedure outlines the necessary steps for the safe disposal of 5-
Hydrazinoisophthalic acid hydrochloride. This protocol is based on general best practices

for managing hazardous laboratory waste and should be adapted to comply with your

institution's specific guidelines.

1. Personal Protective Equipment (PPE) and Engineering Controls:

Always handle the compound inside a certified chemical fume hood.[1]

Wear appropriate PPE, including:

Chemical-resistant gloves (nitrile or neoprene).

Safety goggles or a face shield.

A flame-resistant lab coat.

Closed-toe shoes.
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2. Waste Segregation and Collection:

Designate a specific, clearly labeled hazardous waste container for 5-Hydrazinoisophthalic
acid hydrochloride waste.[5]

Do not mix this waste with other chemical waste streams unless explicitly permitted by your

institution's Environmental Health and Safety (EHS) department. In particular, keep it

separate from bases and oxidizing agents.[3]

The waste container must be made of a compatible material (e.g., borosilicate glass or a

suitable plastic) and have a secure, tight-fitting lid.[3]

Label the container with "Hazardous Waste," the full chemical name "5-
Hydrazinoisophthalic acid hydrochloride," and the associated hazards (e.g., "Toxic,"

"Corrosive").

3. Spill Management:

In the event of a small spill, cautiously neutralize it with a suitable absorbent material, such

as sodium bicarbonate or a commercial spill kit designed for acids and organic compounds.

For larger spills, evacuate the area and contact your institution's EHS or emergency

response team immediately.[1]

All materials used for spill cleanup must be collected and disposed of as hazardous waste.[6]

4. Final Disposal Procedure:

Once the waste container is full (typically no more than 90% capacity to allow for expansion),

securely close the lid.

Arrange for a pickup of the hazardous waste through your institution's EHS department or a

licensed chemical waste disposal contractor.

Complete all necessary waste disposal forms and tags as required by your institution and

local regulations.

Important Considerations:
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Never dispose of 5-Hydrazinoisophthalic acid hydrochloride by pouring it down the sink

or placing it in the regular trash.[7]

Always consult your institution's EHS department for specific guidance on hazardous waste

disposal.

Maintain an accurate inventory of all chemicals, including waste, in your laboratory.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process and workflow for the proper

disposal of 5-Hydrazinoisophthalic acid hydrochloride.
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Caption: Disposal Workflow for 5-Hydrazinoisophthalic Acid Hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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